Cas no 866108-76-1 (3-Biphenyl-3',4'-Difluoro-Acetic Acid)

3-Biphenyl-3',4'-Difluoro-Acetic Acid Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-aceticacid, 3',4'-difluoro-
• 3-BIPHENYL-3',4'-DIFLUORO-ACETIC ACID
• 3',4'-Difluoro-biphenyl-3-acetic acid
• 2-[3-(3,4-difluorophenyl)phenyl]acetic acid
• 2-{3',4'-difluoro-[1,1'-biphenyl]-3-yl}acetic acid
• MFCD03839980
• 2-(3',4'-Difluoro-[1,1'-biphenyl]-3-yl)aceticacid
• (3',4'-difluoro-biphenyl-3-yl)-acetic acid
• DTXSID60654129
• AKOS015901180
• SCHEMBL4218863
• (3',4'-difluorobiphenyl-3-yl)acetic acid
• (3',4'-Difluoro[1,1'-biphenyl]-3-yl)acetic acid
• CS-0171100
• 3-Biphenyl-3',4'-difluoroacetic acid
• 866108-76-1
• 2-(3',4'-Difluoro-[1,1'-biphenyl]-3-yl)acetic acid
• AS-41882
• (3',4'-Difluoro-3-biphenylyl)acetic acid
• +Expand

• MDL： MFCD03839980
• InChIKey： LNCISQVUJFQGMA-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H10F2O2/c15-12-5-4-11(8-13(12)16)10-3-1-2-9(6-10)7-14(17)18/h1-6,8H,7H2,(H,17,18)
• SMILES： C1=CC(=CC(=C1)C2=CC(=C(C=C2)F)F)CC(=O)O

Computed Properties

• Exact Mass: 248.065
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 248.065
• Heavy Atom Count: 18
• Complexity: 296
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Refractive Index: 1.563
• Boiling Point: 384.6°C at 760 mmHg
• Flash Point: 186.4°C
• Density: 1.302